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Compound of Interest

Compound Name:
4,6-Dimethyl-benzothiazol-2-

ylamine

Cat. No.: B056781 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a comprehensive overview of the chemical entity associated with

CAS number 64036-71-1, identified as 4,6-Dimethyl-2-Benzothiazolamine. This document

collates available data on its chemical properties, safety information, synthesis, and its place

within the broader research context of benzothiazole derivatives, which have shown potential in

therapeutic areas such as oncology and anesthesiology.

It is important to clarify that the initial topic query included "4-phenyl-5-(4-pyridyl)-1,2,4-triazole-

3-thiol". This is a distinct chemical compound with a different CAS number and is not the

subject of this guide, which will focus exclusively on the chemical corresponding to CAS 64036-

71-1.
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Identifier Value

CAS Number 64036-71-1

Chemical Name 4,6-Dimethyl-2-Benzothiazolamine

Synonyms
4,6-Dimethylbenzothiazol-2-amine, 2-Amino-

4,6-dimethylbenzothiazole

Molecular Formula C₉H₁₀N₂S

Molecular Weight 178.25 g/mol

InChI Key JJNKKYPHNWIYFW-UHFFFAOYSA-N

Canonical SMILES CC1=CC2=C(C=C1C)SC(=N2)N

Physicochemical Properties
Property Value Source

Boiling Point 335.9 °C at 760 mmHg [1]

Flash Point 157 °C [1]

Density 1.263 g/cm³ [2]

Refractive Index 1.698 [1]

LogP 3.07650 [1]

PSA (Polar Surface Area) 67.15 Å² [1]

Storage Temperature 2-8°C [3]

Safety Data
GHS Hazard Classification
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Hazard Class Category

Acute Toxicity, Oral Category 4

Acute Toxicity, Dermal Category 4

Acute Toxicity, Inhalation Category 4

Eye Irritation Category 2

Note: This classification is based on available safety data sheets for benzothiazole derivatives

and may not be exhaustive for this specific compound.

GHS Label Elements
Element Description

Pictogram GHS07 (Exclamation Mark)

Signal Word Warning

Hazard Statements

H302: Harmful if swallowed. H312: Harmful in

contact with skin. H315: Causes skin irritation.

H319: Causes serious eye irritation. H332:

Harmful if inhaled. H335: May cause respiratory

irritation.

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spray. P280: Wear

protective gloves/protective clothing/eye

protection/face protection. P301+P312: IF

SWALLOWED: Call a POISON CENTER or

doctor/physician if you feel unwell. P302+P352:

IF ON SKIN: Wash with plenty of soap and

water. P304+P340: IF INHALED: Remove

person to fresh air and keep comfortable for

breathing. P305+P351+P338: IF IN EYES:

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.
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Experimental Protocols
Synthesis of 4,6-Dimethyl-2-Benzothiazolamine
While a specific, detailed protocol for the synthesis of 4,6-Dimethyl-2-Benzothiazolamine is not

readily available in the searched literature, a general and widely used method for the synthesis

of 2-aminobenzothiazoles is the reaction of a substituted aniline with a thiocyanate salt in the

presence of a halogen. The following is a plausible experimental protocol adapted from the

synthesis of similar compounds.

Reaction Scheme:
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Reactants

Reagents

Product

2,4-Dimethylaniline

4,6-Dimethyl-2-Benzothiazolamine

+ B, C

Potassium Thiocyanate

Bromine in
Glacial Acetic Acid
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Seed cancer cells in a 96-well plate

Incubate for 24h to allow attachment

Treat cells with varying concentrations of
4,6-Dimethyl-2-Benzothiazolamine

Incubate for 48-72h

Add MTT reagent to each well

Incubate for 2-4h to allow formazan formation

Solubilize formazan crystals with DMSO

Measure absorbance at 570 nm

Calculate cell viability and IC50 value
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Isolate sciatic nerve from a frog or rat

Mount the nerve in a recording chamber

Stimulate the nerve and record the
compound action potential (CAP)

Apply 4,6-Dimethyl-2-Benzothiazolamine
to the nerve

Continuously record the CAP

Measure the reduction in CAP amplitude
over time

Compare the effect to a standard
local anesthetic (e.g., lidocaine)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-Depth Technical Guide: 4,6-Dimethyl-2-
Benzothiazolamine (CAS 64036-71-1)]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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